4-methyl-2-[(3-methylphenyl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 4-methyl-2-(3-methylanilino)-7-phenyl-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C22H21N3O/c1-14-7-6-10-18(11-14)24-22-23-15(2)21-19(25-22)12-17(13-20(21)26)16-8-4-3-5-9-16/h3-11,17H,12-13H2,1-2H3,(H,23,24,25)
• InChI Key: DQEQGMIMFSRBMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NC(=C3C(=N2)CC(CC3=O)C4=CC=CC=C4)C

Description

4-methyl-2-[(3-methylphenyl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one is an organic compound with a complex structure that includes a quinazolinone core

Preparation Methods

The synthesis of 4-methyl-2-[(3-methylphenyl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one typically involves multiple stepsThe reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

This compound can undergo several types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Various substitution reactions can occur, particularly on the aromatic rings, using reagents like halogens or nitrating agents.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-methyl-2-[(3-methylphenyl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing into its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. It can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar compounds include:

3-[(4-Methylphenyl)amino]phenol: This compound shares a similar structure but differs in its functional groups and overall reactivity.

2-methyl-4-amino-benzyl alcohol: Another related compound with different substituents, leading to distinct chemical properties.

The uniqueness of 4-methyl-2-[(3-methylphenyl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one lies in its specific combination of functional groups and the resulting chemical and biological properties.